molecular formula C15H23NO2 B8331605 2-(4-Methoxyphenethylamino)cyclohexanol

2-(4-Methoxyphenethylamino)cyclohexanol

Cat. No. B8331605
M. Wt: 249.35 g/mol
InChI Key: NAGADZDWBBQYQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methoxyphenethylamino)cyclohexanol is a useful research compound. Its molecular formula is C15H23NO2 and its molecular weight is 249.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Methoxyphenethylamino)cyclohexanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Methoxyphenethylamino)cyclohexanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Methoxyphenethylamino)cyclohexanol

Molecular Formula

C15H23NO2

Molecular Weight

249.35 g/mol

IUPAC Name

2-[2-(4-methoxyphenyl)ethylamino]cyclohexan-1-ol

InChI

InChI=1S/C15H23NO2/c1-18-13-8-6-12(7-9-13)10-11-16-14-4-2-3-5-15(14)17/h6-9,14-17H,2-5,10-11H2,1H3

InChI Key

NAGADZDWBBQYQZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CCNC2CCCCC2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mix (±)-2-aminocyclohexanol (1.5227 g, 13.2 mmol), K2CO3 (4.56 g, 33.0 mmol), and 1-(2-chloroethyl)-4-methoxybenzene (2.0 mL, 13.2 mmol) in DMF (30 mL). Heat at 100° C. for 24 hours. Cool down to room temperature and filtrate with MeOH wash. Concentrate and remove DMF azeotropically with xylenes. Take up the residue in CH2Cl2 and H2O (100 mL each). Separate the layers and extract the aqueous layer with CH2Cl2 (2×100 mL). Wash the organic layers with H2O and brine (100 mL each). Dry the combined organic layers over MgSO4, concentrate and purify by flash chromatography, eluting with 50:45:5 EtOAc/CH2Cl2/2.0 M NH3 in MeOH to afford 2-(4-methoxyphenethylamino)cyclohexanol. (1.38 g, 42%).
Quantity
1.5227 g
Type
reactant
Reaction Step One
Name
Quantity
4.56 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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